Cas no 88398-56-5 (1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-
• CAS No: 88398-56-5
• MF: C₈H₁₅N₃O₃S
• MW: 233.28800034523
• CID: 634229
• PubChem ID: 22167566
• Update Time: 2025-04-19

1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-
• 5-methoxy-1-methyl-3-propan-2-ylpyrazole-4-sulfonamide
• 5-Methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-sulfonamide
• SCHEMBL9202183
• 3-Isopropyl-5-methoxy-1-methyl-1H-pyrazole-4-sulfonamide
• DTXSID20623119
• 88398-56-5

• Inchi： 1S/C8H15N3O3S/c1-5(2)6-7(15(9,12)13)8(14-4)11(3)10-6/h5H,1-4H3,(H2,9,12,13)
• InChI Key： LNZSLOMZKNJLLW-UHFFFAOYSA-N
• SMILES： S(C1=C(N(C)N=C1C(C)C)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 233.08341252g/mol
• Monoisotopic Mass: 233.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.6Ų